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Introduction

Sophorolipids (SLs) are glycolipid biosurfactants produced by non-pathogenic yeast species,

most notably Starmerella bombicola (formerly Candida bombicola).[1][2][3] These amphiphilic

molecules consist of a hydrophilic sophorose sugar head linked to a hydrophobic fatty acid tail.

[1][4] SLs are produced as a mixture of acidic and lactonic forms.[1] The lactonic form, in which

the fatty acid's carboxyl group is intramolecularly esterified to the sophorose moiety, is of

particular interest for pharmaceutical applications.[1][5] Lactonic sophorolipids (LSLs) are

more lipophilic, exhibit superior surface tension reduction, and demonstrate enhanced

antimicrobial and cytotoxic activities, making them excellent candidates for developing

advanced drug delivery systems.[1][5] Their biocompatibility, biodegradability, and ability to

self-assemble into various nanostructures make them promising materials for encapsulating

both hydrophilic and hydrophobic drugs, enhancing bioavailability, and enabling targeted

delivery.[6][7][8]

These application notes provide detailed protocols for the production and purification of LSLs,

the formulation of LSL-based nanoparticles, and the essential characterization techniques

required to evaluate their potential as drug delivery vehicles.
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Protocol 1: Production and Purification of Lactonic
Sophorolipids (LSL)
This protocol details the fermentation process for producing sophorolipids using Starmerella

bombicola and the subsequent purification steps to isolate the lactonic form.

1.1: Fermentation for Sophorolipid Production

Materials:

Starmerella bombicola (e.g., ATCC 22214)

Culture Medium:

Glucose: 100 g/L[9]

Yeast Extract: 10 g/L[9]

Urea: 1 g/L[9]

Hydrophobic carbon source (e.g., Oleic acid or Sunflower oil): 40 g/L[9]

Fermenter/Bioreactor

Shaking Incubator

Procedure:

Pre-inoculum Preparation: Inoculate a single colony of S. bombicola into a sterile test tube

containing 20 mL of MGYP broth (malt extract, glucose, yeast extract, peptone). Incubate at

room temperature for 18 hours.[10]

Inoculum Culture: Transfer the pre-inoculum culture to 100-200 mL of MGYP broth in a 500-

1000 mL conical flask. Incubate on a rotary shaker for 48 hours.[10]

Fermentation: Prepare the production medium with glucose, yeast extract, urea, and the

selected oil.[9] Inoculate the fermenter with the seed culture. Maintain fermentation
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conditions (e.g., temperature, pH, aeration) for 7-10 days. Sophorolipid production can reach

yields of up to 300-350 g/L.[9][10]

1.2: Extraction and Purification of Lactonic Sophorolipids

Materials:

Ethyl Acetate

Hexane

Phosphate Buffer (pH 7.0)

Anhydrous Sodium Sulphate

Rotary Evaporator

Separating Funnel

Flash Chromatography System (optional)

Procedure:

Crude Extraction: After fermentation, mix the broth with an equal volume of ethyl acetate in a

separating funnel and shake vigorously.[9][10]

Allow the layers to separate and collect the organic (upper) layer.

Dry the organic layer over anhydrous sodium sulphate.[10]

Remove the solvent using a rotary evaporator to obtain a viscous, honey-like crude

sophorolipid mixture.[10]

Purification by Crystallization: To isolate the lactonic form, which is less hydrophilic than the

acidic form, an aqueous buffer is used.[11]

Dissolve the crude sophorolipid mixture in a phosphate buffer (pH 7.0). The more hydrophilic

acidic SLs will dissolve, while the lactonic SLs will precipitate out.[11]
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Collect the precipitate (LSL) by filtration or centrifugation.

Wash the precipitate with distilled water to remove any remaining buffer salts.

Recrystallization (Optional High Purity): For higher purity, the LSL can be recrystallized from

an ethyl acetate/hexane (1:1) mixture.[9] Flash chromatography using a chloroform and

methanol (10:1) mobile phase can also be employed for purification, achieving purities of up

to 97-99%.[9][11]

Data Presentation: LSL Production & Purification

Parameter Value Reference

Production Yield Up to 350 g/L [9]

Purification Method
Crystallization with Phosphate

Buffer
[11]

Achieved Purity ~99% [11]

Alternative Purification Flash Chromatography [9]

Purity (Flash Chrom.) ~97% [9]

Workflow for LSL Production and Purification
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Nanoformulation

Characterization
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& Drug Loading

In Vitro
Drug Release Morphology (TEM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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